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Welcome to the technical support guide for researchers encountering unexpected results when
using the pan-caspase inhibitor Z-Val-Ala-Asp(Ome)-fluoromethylketone (Z-VAD-FMK) in
conjunction with luciferase-based reporter assays. This resource provides in-depth
troubleshooting advice, scientifically grounded explanations for observed artifacts, and
validated protocols to ensure the integrity of your experimental data.

l. Frequently Asked Questions (FAQs): Understanding
the Interference
Q1: What is Z-VAD-FMK and why is it used?

Al: Z-VAD-FMK is a cell-permeant, irreversible pan-caspase inhibitor.[1] It is widely used in cell
biology to study apoptosis, or programmed cell death. By binding to the catalytic site of
caspases, the key effector enzymes of apoptosis, Z-VAD-FMK can block the apoptotic
cascade.[1] This allows researchers to investigate the roles of apoptosis in various
physiological and pathological processes. The peptide sequence Val-Ala-Asp is recognized by
multiple caspases, and the fluoromethylketone (FMK) group forms a covalent bond with the
active site cysteine of the caspase, leading to irreversible inhibition.[2][3]
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Q2: How can Z-VAD-FMK interfere with my luciferase assay?

A2: Interference from Z-VAD-FMK in luciferase assays is a documented phenomenon that can
lead to erroneous data interpretation. This interference is generally not due to its caspase-
inhibiting activity but rather stems from off-target effects and the chemical properties of the
compound itself.[4][5] The primary mechanisms of interference include:

» Direct Inhibition of Luciferase: Some studies suggest that compounds with certain chemical
motifs can directly interact with and inhibit the luciferase enzyme. While direct, potent
inhibition of firefly luciferase by Z-VAD-FMK is not extensively documented as a primary
concern, the potential for interaction should not be dismissed, as many small molecules are
known to inhibit luciferase.[6][7][8]

 Stabilization of Luciferase: Paradoxically, some compounds that inhibit luciferase can also
stabilize the enzyme within the cell.[8] This can lead to an accumulation of the luciferase
protein and a subsequent increase in the luminescence signal, which could be
misinterpreted as a biological effect.[9]

o Off-Target Cellular Effects: Z-VAD-FMK has known off-target effects. For instance, it can
inhibit other cysteine proteases like cathepsins and has been shown to inhibit N-glycanase 1
(NGLY1), which can induce autophagy.[4][5][10][11] These unintended biological effects can
indirectly influence the expression of your reporter gene or the overall health of the cells,
thereby affecting luciferase levels.

« Induction of Necroptosis: In some cell types, blocking apoptosis with Z-VAD-FMK can shift
the cell death pathway to necroptosis, a form of programmed necrosis.[10][12] This can lead
to cell lysis and unpredictable effects on reporter gene expression and luciferase stability.

Q3: Are all luciferase variants (e.g., Firefly, Renilla, NanoLuc) equally affected?

A3: The susceptibility to interference can vary between different luciferase enzymes due to
their distinct protein structures and reaction mechanisms. Firefly luciferase, which is ATP-
dependent, and Renilla luciferase, which is not, can be differentially affected by small
molecules.[9] Newer engineered luciferases like NanoLuc may exhibit different sensitivity
profiles due to their smaller size and enhanced stability. It is crucial to empirically determine the
effect of Z-VAD-FMK on your specific luciferase system.
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Il. Troubleshooting Guide: Diagnosing and Mitigating
Interference

This section provides a structured approach to identifying and resolving issues related to Z-

VAD-FMK in your luciferase assays.

Scenario 1: You observe a significant, dose-dependent increase in luciferase signal in the
presence of Z-VAD-FMK, independent of your experimental stimulus.

e Underlying Cause: This is a classic sign of luciferase stabilization. The inhibitor may be
binding to the luciferase enzyme, protecting it from cellular degradation pathways. This leads
to an accumulation of active enzyme and a higher light output, which does not reflect an

increase in gene transcription.[8][9]

» Troubleshooting Workflow:
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Caption: Workflow to diagnose luciferase stabilization.

o Experimental Protocols:
o Cell-Free Luciferase Inhibition Assay:

» Objective: To determine if Z-VAD-FMK directly interacts with the luciferase enzyme in
the absence of cellular processes.

= Procedure:
1. Prepare a solution of recombinant luciferase enzyme in luciferase assay buffer.

2. Add a serial dilution of Z-VAD-FMK to the enzyme solution. Include a vehicle control
(e.g., DMSO).

3. Incubate for a period consistent with your cell-based assay.
4. Add the luciferin substrate and measure luminescence immediately.

» Expected Outcome: If stabilization is the primary issue, you will likely see little to no
inhibition in this cell-free context.

o Constitutive Promoter Control:

» Objective: To assess the effect of Z-VAD-FMK on luciferase expression and stability
independent of your promoter of interest.

= Procedure:

1. Transfect cells with a control plasmid where luciferase expression is driven by a
strong, constitutive promoter (e.g., CMV or SV40).

2. Treat the cells with the same concentrations of Z-VAD-FMK used in your experiment.
3. Measure luciferase activity at relevant time points.

» Expected Outcome: An increase in luciferase signal in this context strongly suggests a
post-transcriptional effect, such as enzyme stabilization.
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Scenario 2: You observe a significant, dose-dependent decrease in luciferase signal that is

inconsistent with the expected biological outcome.

e Underlying Cause: This could be due to several factors: direct inhibition of the luciferase

enzyme, cellular toxicity at higher concentrations of Z-VAD-FMK, or off-target effects that

suppress the activity of your promoter.

e Troubleshooting Workflow:
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Caption: Workflow to diagnose signal decrease.

o Experimental Protocols:

o Cell Viability Assay:
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= Objective: To determine if the observed decrease in signal is due to Z-VAD-FMK-
induced cytotoxicity.

» Procedure:
1. Plate cells at the same density as your luciferase assay.
2. Treat with a serial dilution of Z-VAD-FMK for the same duration as your experiment.

3. Perform a standard cell viability assay (e.g., MTT, resazurin, or a commercial ATP-
based assay like CellTiter-Glo®).

» Expected Outcome: A dose-dependent decrease in cell viability that correlates with the
decrease in luciferase signal points to a cytotoxicity issue.

o Cell-Free Luciferase Inhibition Assay:

» Objective: As described in Scenario 1, this will determine if Z-VAD-FMK directly inhibits
the luciferase enzyme.

» Expected Outcome: A dose-dependent decrease in luminescence in this assay confirms
direct enzymatic inhibition.

lll. Mitigation Strategies and Best Practices

To ensure the reliability of your data when using Z-VAD-FMK with luciferase assays, consider
the following strategies:
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Strategy

Description

When to Use

Dose-Response and Time-

Course Optimization

Empirically determine the
lowest effective concentration
of Z-VAD-FMK and the
shortest treatment duration
necessary to achieve the
desired biological effect
(caspase inhibition) with

minimal off-target effects.

Always. This should be a
standard part of your

experimental setup.

Use of an Inactive Control
Peptide

Include a control peptide such
as Z-FA-FMK, which has a
similar structure to Z-VAD-FMK
but does not inhibit caspases.
[13] This can help differentiate
between effects due to
caspase inhibition and off-
target effects of the chemical

scaffold.

When you suspect off-target
effects are confounding your

results.

Employ an Alternative Pan-

Caspase Inhibitor

Consider using a second-
generation pan-caspase
inhibitor like Q-VD-OPh. It has
a different chemical structure
and may have a different off-
target profile, with some
studies suggesting it has a
lower propensity to induce
autophagy.[4][10]

If Z-VAD-FMK shows
significant interference in your

validation experiments.

Orthogonal Reporter Systems

Validate key findings using a
non-luciferase-based reporter
system. This could include
secreted alkaline phosphatase
(SEAP), beta-galactosidase, or
a fluorescent reporter like GFP

or mCherry.

For critical experiments or
when Z-VAD-FMK interference
cannot be sufficiently

minimized.
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Multiplexing Assays

Whenever possible, multiplex
your luciferase assay with a

cell viability assay performed ]
] As a standard practice to
on the same wells. This allows ]
) improve data quality and
you to normalize the reporter ) ] ]
] ) identify cytotoxic effects.
signal to the number of viable

cells, correcting for potential

cytotoxicity.

IV. Conclusion

While Z-VAD-FMK is an invaluable tool for studying apoptosis, its potential for interference with

luciferase assays necessitates careful experimental design and rigorous validation. By

understanding the mechanisms of this interference and employing the troubleshooting

strategies outlined in this guide, researchers can confidently distinguish between genuine
biological phenomena and experimental artifacts. Always validate your system and include the
appropriate controls to ensure the scientific integrity of your conclusions.

References

Burdette, B. et al. (2021). Inhibition of GSDMD activation by Z-LLSD-FMK or Z-YVAD-FMK
reduces vascular inflammation and atherosclerotic lesion development in ApoE-/- mice.

PubMed Central. [Link]

Vandenabeele, P. et al. (2006). Suppression of human T cell proliferation by the caspase

inhibitors, z-VAD-FMK and z-IETD-FMK is independent of their caspase inhibition properties.

PMC. [Link]

Gyrd-Hansen, M. et al. (2022). Off-target inhibition of NGLY1 by the polycaspase inhibitor Z-
VAD-fmk induces cellular autophagy. FEBS Letters. [Link]

van den Oord, J. J. (2001). The history of Z-VAD-FMK, a tool for understanding the
significance of caspase inhibition. PubMed. [Link]

Dolmans, A. et al. (2016). In vitro evaluation of the anti-apoptotic drug Z-VAD-FMK on human

ovarian granulosa cell lines for further use in ovarian tissue transplantation. PMC. [Link]

© 2026 BenchChem. All rights reserved. 8/12 Tech Support


https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10393738/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC1559820/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC9304259/
https://pubmed.ncbi.nlm.nih.gov/11722883/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4759990/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1151258?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

Li, S. et al. (2019). The Caspase Inhibitor Z-VAD-FMK Alleviates Endotoxic Shock via
Inducing Macrophages Necroptosis and Promoting MDSCs-Mediated Inhibition of
Macrophages Activation. Frontiers in Immunology. [Link]

Auld, D. S. & Inglese, J. (2016). Interferences with Luciferase Reporter Enzymes. Assay
Guidance Manual, NCBI Bookshelf. [Link]

Lizard, G. et al. (2009). Effects of caspase inhibitors (z-VAD-fmk, z-VDVAD-fmk) on Nile Red
fluorescence pattern in 7-ketocholesterol-treated cells: investigation by flow cytometry and
spectral imaging microscopy. PubMed. [Link]

Darzynkiewicz, Z. et al. (2002). Interactions of Fluorochrome-Labeled Caspase Inhibitors
with Apoptotic Cells: A Caution in Data Interpretation. ResearchGate. [Link]

Verma, D. et al. (2015). Effects of caspases inhibition by Z-VAD-FMK on apoptosis in PEL
cells. ResearchGate. [Link]

Angelini, A. et al. (2018). Peptidyl Fluoromethyl Ketones and Their Applications in Medicinal
Chemistry. PMC. [Link]

O'Brien, M. A. et al. (2017). A bioluminescent caspase-1 activity assay rapidly monitors
inflammasome activation in cells. ResearchGate. [Link]

Gyrd-Hansen, M. et al. (2022). Off-target inhibition of NGLY1 by the polycaspase inhibitor Z-
VAD-fmk induces cellular autophagy. PubMed. [Link]

Wathieu, H. et al. (2021). Noninvasive molecular imaging of apoptosis in vivo using a
modified firefly luciferase substrate, Z-DEVD-aminoluciferin. ResearchGate. [Link]

Real, D. et al. (2022). Evaluation of Firefly and Renilla Luciferase Inhibition in Reporter-Gene
Assays: A Case of Isoflavonoids. MDPI. [Link]

Vlogaert, M. et al. (2001). Caspase inhibition by zVAD-fmk prevents the mitochondrial
release of.... ResearchGate. [Link]

Vercammen, D. et al. (1998). Inhibition of Caspases Increases the Sensitivity of L929 Cells
to Necrosis Mediated by Tumor Necrosis Factor. PMC. [Link]

© 2026 BenchChem. All rights reserved. 9/12 Tech Support


https://www.frontiersin.org/articles/10.3389/fimmu.2019.01919/full
https://www.ncbi.nlm.nih.gov/books/NBK133405/
https://pubmed.ncbi.nlm.nih.gov/19232230/
https://www.researchgate.net/publication/11266395_Interactions_of_Fluorochrome-Labeled_Caspase_Inhibitors_with_Apoptotic_Cells_A_Caution_in_Data_Interpretation
https://www.researchgate.net/figure/Effects-of-caspases-inhibition-by-Z-VAD-FMK-on-apoptosis-in-PEL-cells-JSC-1-cells_fig4_281279092
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6152077/
https://www.researchgate.net/publication/314387877_A_bioluminescent_caspase-1_activity_assay_rapidly_monitors_inflammasome_activation_in_cells
https://pubmed.ncbi.nlm.nih.gov/34995415/
https://www.researchgate.net/publication/351659103_Noninvasive_molecular_imaging_of_apoptosis_in_vivo_using_a_modified_firefly_luciferase_substrate_Z-DEVD-aminoluciferin
https://www.mdpi.com/1422-0067/23/19/11900
https://www.researchgate.net/publication/11629858_Caspase_inhibition_by_zVAD-fmk_prevents_the_mitochondrial_release_of_cytochrome_c_in_the_apoptotic_death_of_serum-deprived_PC12_cells
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC2212354/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1151258?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Sharma, K. et al. (2024). A Comprehensive Exploration of Caspase Detection Methods:
From Classical Approaches to Cutting-Edge Innovations. PubMed Central. [Link]

Gyrd-Hansen, M. et al. (2022). Off-target inhibition of NGLY1 by the polycaspase inhibitor Z-
VAD-fmk induces cellular autophagy. CentAUR. [Link]

Dobrota, C. et al. (2012). Glycine Fluoromethylketones as SENP-Specific Activity Based
Probes. ResearchGate. [Link]

Wu, H. et al. (2016). Discovery of Fluoromethylketone-Based Peptidomimetics as Covalent
ATG4B (Autophagin-1) Inhibitors. PMC. [Link]

Lee, S. et al. (2021). The Anti-Apoptotic Effects of Caspase Inhibitors in Propyl Gallate-
Treated Lung Cancer Cells Are Related to Changes in Reactive Oxygen Species and
Glutathione Levels. MDPI. [Link]

O'Brien, M. A. et al. (2017). A bioluminescent caspase-1 activity assay rapidly monitors
inflammasome activation in cells. PubMed. [Link]

Thorne, N. et al. (2012). Firefly luciferase inhibition. ResearchGate. [Link]
Hilden, P. et al. (2020). Inhibitor bias in luciferase-based luminescence assays. PMC. [Link]
BMG Labtech. (2025). Apoptosis — what assay should | use?. [Link]

Smith, V. et al. (2021). Optimization and Anti-Cancer Properties of Fluoromethylketones as
Covalent Inhibitors for Ubiquitin C-Terminal Hydrolase L1. PMC. [Link]

Robinson, P. et al. (2020). Current Synthetic Routes to Peptidyl Mono-Fluoromethyl Ketones
(FMKs) and Their Applications. PMC. [Link]

Farce, A. et al. (2020). A New Ultrasensitive Bioluminescence-Based Method for Assaying
Monoacylglycerol Lipase. MDPI. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2026 BenchChem. All rights reserved. 10/12 Tech Support


https://www.ncbi.nlm.nih.gov/pmc/articles/PMC11126581/
https://centaur.reading.ac.uk/106720/
https://www.researchgate.net/figure/This-study-showed-that-only-peptides-of-a-few-amino-acids-can-specifically-bind-to-SENPs_fig10_265355601
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4944431/
https://www.mdpi.com/1422-0067/22/23/12711
https://pubmed.ncbi.nlm.nih.gov/28268194/
https://www.researchgate.net/publication/263541437_Firefly_luciferase_inhibition
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7300408/
https://www.bmglabtech.com/apoptosis-what-assay-should-i-use
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8434315/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7764197/
https://www.mdpi.com/1420-3049/25/24/5973
https://www.benchchem.com/product/b1151258?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1151258?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“G“E Troubleshooting & Optimization

Check Availability & Pricing

Sources

1. Caspase Inhibitor Z-VAD-FMK [worldwide.promega.com]

2. Peptidyl Fluoromethyl Ketones and Their Applications in Medicinal Chemistry - PMC
[pmc.ncbi.nlm.nih.gov]

¢ 3. Current Synthetic Routes to Peptidyl Mono-Fluoromethyl Ketones (FMKs) and Their
Applications - PMC [pmc.ncbi.nlm.nih.gov]

o 4. Off-target inhibition of NGLY1 by the polycaspase inhibitor Z-VAD-fmk induces cellular
autophagy - PMC [pmc.ncbi.nlm.nih.gov]

e 5. centaur.reading.ac.uk [centaur.reading.ac.uk]

e 6. mdpi.com [mdpi.com]

e 7.researchgate.net [researchgate.net]

¢ 8. Inhibitor bias in luciferase-based luminescence assays - PMC [pmc.ncbi.nlm.nih.gov]

¢ 9. Interferences with Luciferase Reporter Enzymes - Assay Guidance Manual - NCBI
Bookshelf [ncbi.nim.nih.gov]

¢ 10. pdf.benchchem.com [pdf.benchchem.com]

e 11. Off-target inhibition of NGLY1 by the polycaspase inhibitor Z-VAD-fmk induces cellular
autophagy - PubMed [pubmed.ncbi.nlm.nih.gov]

e 12. Frontiers | The Caspase Inhibitor Z-VAD-FMK Alleviates Endotoxic Shock via Inducing
Macrophages Necroptosis and Promoting MDSCs-Mediated Inhibition of Macrophages
Activation [frontiersin.org]

¢ 13. Suppression of human T cell proliferation by the caspase inhibitors, z-VAD-FMK and z-
IETD-FMK is independent of their caspase inhibition properties - PMC
[pmc.ncbi.nim.nih.gov]

¢ To cite this document: BenchChem. [Technical Support Center: Z-VAD-FMK (tfa) Interference

with Luciferase Assays]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1151258/docs#technical-support-center-z-vad-fmk-
tfa-interference-with-luciferase-assays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2026 BenchChem. All rights reserved. 11/12 Tech Support


https://worldwide.promega.com/products/cell-health-assays/apoptosis-assays/caspase-inhibitor-z_vad_fmk/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7504820/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7504820/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7730879/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7730879/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9304259/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9304259/
https://centaur.reading.ac.uk/102320/8/The%20FEBS%20Journal%20-%202022%20-%20Needs%20-%20Off%E2%80%90target%20inhibition%20of%20NGLY1%20by%20the%20polycaspase%20inhibitor%20Z%E2%80%90VAD%E2%80%90fmk%20induces%20cellular.pdf
https://www.mdpi.com/1422-0067/22/13/6927
https://www.researchgate.net/publication/45286176_Firefly_luciferase_inhibition
https://pmc.ncbi.nlm.nih.gov/articles/PMC7491066/
https://www.ncbi.nlm.nih.gov/books/NBK374281/
https://www.ncbi.nlm.nih.gov/books/NBK374281/
https://pdf.benchchem.com/6592/Troubleshooting_Z_Yvad_fmk_experiments_in_specific_cell_types.pdf
https://pubmed.ncbi.nlm.nih.gov/34995415/
https://pubmed.ncbi.nlm.nih.gov/34995415/
https://www.frontiersin.org/journals/immunology/articles/10.3389/fimmu.2019.01824/full
https://www.frontiersin.org/journals/immunology/articles/10.3389/fimmu.2019.01824/full
https://www.frontiersin.org/journals/immunology/articles/10.3389/fimmu.2019.01824/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC3875211/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3875211/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3875211/
https://www.benchchem.com/product/b1151258/docs#technical-support-center-z-vad-fmk-tfa-interference-with-luciferase-assays
https://www.benchchem.com/product/b1151258/docs#technical-support-center-z-vad-fmk-tfa-interference-with-luciferase-assays
https://www.benchchem.com/product/b1151258/docs#technical-support-center-z-vad-fmk-tfa-interference-with-luciferase-assays
https://www.benchchem.com/product/b1151258/docs#technical-support-center-z-vad-fmk-tfa-interference-with-luciferase-assays
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1151258?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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